3-Methylbenzo[d]isothiazol-6-ol

• Molecular Formula: C8H7NOS
• Molecular Weight: 165.21 g/mol
• IUPAC Name: 3-methyl-1,2-benzothiazol-6-ol
• InChI: InChI=1S/C8H7NOS/c1-5-7-3-2-6(10)4-8(7)11-9-5/h2-4,10H,1H3
• InChI Key: KBLMBIVTWRLMDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC2=C1C=CC(=C2)O

Description

3-Methylbenzo[d]isothiazol-6-ol is a useful research compound. Its molecular formula is C8H7NOS and its molecular weight is 165.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

from 6-methoxy-3-methyl-benzo[d]isothiazole (intermediate in Ex. 2d), after cleavage of the methoxy protecting group, reaction with (E)-1,4-dibromobutene and N-allyl-methyl-amine and salt formation, via 3-methyl-benzo[d]isothiazol-6-ol and via (E)-6-(4-bromo-but-2-enyloxy)-3-methyl-benzo[d]isothiazole there is obtained (E)-allyl-methyl-[4-(3-methyl-benzo[d]isothiazol-6-yloxy)-but-2-enyl]-amine.fumarate (1:1), MS: m/e 289 (M+H+),